Cas no 1479979-63-9 (N-(azetidin-3-yl)cyclopropanecarboxamide)

• Product Name: N-(azetidin-3-yl)cyclopropanecarboxamide
• CAS No: 1479979-63-9
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 5190290
• PubChem ID: 66184882
• Update Time: 2026-03-05

N-(azetidin-3-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-3-azetidinyl-
• N-(azetidin-3-yl)cyclopropanecarboxamide

• Inchi： 1S/C7H12N2O/c10-7(5-1-2-5)9-6-3-8-4-6/h5-6,8H,1-4H2,(H,9,10)
• InChI Key： AEHACUVQIAXZPV-UHFFFAOYSA-N
• SMILES： C1(C(NC2CNC2)=O)CC1

Additional information on N-(azetidin-3-yl)cyclopropanecarboxamide

Introduction to N-(azetidin-3-yl)cyclopropanecarboxamide (CAS No. 1479979-63-9)

N-(azetidin-3-yl)cyclopropanecarboxamide), identified by its Chemical Abstracts Service (CAS) number CAS No. 1479979-63-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, combining a cyclopropane ring with an azetidine moiety, which imparts distinct chemical and biological properties. The synthesis and exploration of such derivatives have opened new avenues in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The structural motif of N-(azetidin-3-yl)cyclopropanecarboxamide is particularly intriguing due to the presence of both the cyclopropane and azetidine rings. The cyclopropane ring is known for its high reactivity and stability, making it a valuable scaffold in medicinal chemistry for designing bioactive molecules. On the other hand, the azetidine ring introduces flexibility and conformational diversity, which can be exploited to optimize binding interactions with biological targets. This combination has led to the investigation of N-(azetidin-3-yl)cyclopropanecarboxamide as a potential lead compound in the quest for new pharmacological agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate enzyme activity through precise structural interactions. The unique chemical properties of N-(azetidin-3-yl)cyclopropanecarboxamide make it an attractive candidate for such applications. For instance, studies have demonstrated its potential as an inhibitor of various kinases and proteases, which are key enzymes involved in numerous disease pathways. The cyclopropane ring's ability to engage in favorable hydrogen bonding and hydrophobic interactions with target residues, while the azetidine ring provides additional conformational adaptability, makes this compound a promising candidate for further development.

The synthesis of N-(azetidin-3-yl)cyclopropanecarboxamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. One common synthetic route involves the reaction of cyclopropylamine derivatives with azetidine carboxylic acid or its esters under controlled conditions. The introduction of the amide linkage at the 3-position of the azetidine ring is critical for achieving the desired biological activity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis, have facilitated the efficient preparation of this compound and its derivatives.

The biological evaluation of N-(azetidin-3-yl)cyclopropanecarboxamide has revealed several interesting properties. Preclinical studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead structure for further optimization. Additionally, its ability to cross cell membranes makes it an attractive candidate for oral administration, which could enhance patient compliance in therapeutic settings. Further investigations are ongoing to explore its efficacy and safety profiles in animal models, which could pave the way for clinical trials in human patients.

The development of novel drug candidates often requires a deep understanding of structure-activity relationships (SARs). In the case of N-(azetidin-3-yl)cyclopropanecarboxamide, modifications to both the cyclopropane and azetidine moieties can provide insights into how these structural features influence biological activity. For example, substituting various functional groups at different positions on the cyclopropane ring can alter its reactivity and binding affinity towards biological targets. Similarly, modifications to the azetidine ring can fine-tune its conformational flexibility and interactions with enzymes or receptors.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding modes of N-(azetidin-3-yl)cyclopropanecarboxamide with potential targets such as kinases and proteases. These studies have provided valuable insights into how changes in the molecular structure can modulate binding affinity and specificity. By leveraging computational tools, researchers can design more effective derivatives with enhanced pharmacological properties.

In conclusion, N-(azetidin-3-yl)cyclopropanecarboxamide (CAS No. 1479979-63-9)